Cas no 2092346-44-4 (6-(3-Iodophenyl)-2-methylpyrimidin-4-amine)

• Product Name: 6-(3-Iodophenyl)-2-methylpyrimidin-4-amine
• CAS No: 2092346-44-4
• MF: C₁₁H₁₀IN₃
• MW: 311.121674060822
• CID: 5721912
• PubChem ID: 122238966
• Update Time: 2025-05-19

6-(3-Iodophenyl)-2-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-(3-iodophenyl)-2-methylpyrimidin-4-amine
• F1967-7017
• AKOS040811930
• 2092346-44-4
• 4-Pyrimidinamine, 6-(3-iodophenyl)-2-methyl-
• 6-(3-Iodophenyl)-2-methylpyrimidin-4-amine

• Inchi： 1S/C11H10IN3/c1-7-14-10(6-11(13)15-7)8-3-2-4-9(12)5-8/h2-6H,1H3,(H2,13,14,15)
• InChI Key： OBNHJJLIBNYQLN-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C1C=C(N)N=C(C)N=1

Computed Properties

• Exact Mass: 310.99194g/mol
• Monoisotopic Mass: 310.99194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.711±0.06 g/cm3(Predicted)
• Boiling Point: 451.4±40.0 °C(Predicted)
• pka: 6.12±0.10(Predicted)

Additional information on 6-(3-Iodophenyl)-2-methylpyrimidin-4-amine

Comprehensive Overview of 6-(3-Iodophenyl)-2-methylpyrimidin-4-amine (CAS No. 2092346-44-4)

6-(3-Iodophenyl)-2-methylpyrimidin-4-amine (CAS No. 2092346-44-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This iodophenyl-substituted pyrimidine derivative is characterized by its unique molecular structure, combining a 2-methylpyrimidin-4-amine core with a 3-iodophenyl substituent. The presence of iodine in its structure makes it particularly valuable for applications in radiolabeling and medicinal chemistry, where it serves as a key intermediate in the synthesis of bioactive molecules.

In recent years, the demand for halogenated pyrimidines like 6-(3-Iodophenyl)-2-methylpyrimidin-4-amine has surged due to their versatility in drug discovery and material science. Researchers are particularly interested in its potential as a building block for kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The compound's iodine atom also facilitates cross-coupling reactions, making it a valuable tool in palladium-catalyzed synthetic pathways.

The synthesis of 6-(3-Iodophenyl)-2-methylpyrimidin-4-amine typically involves multistep organic reactions, including Suzuki-Miyaura coupling or nucleophilic aromatic substitution. Its high purity and stability under standard conditions make it suitable for high-throughput screening (HTS) in pharmaceutical labs. Moreover, its structural motifs align with current trends in fragment-based drug design, a hot topic in AI-driven drug discovery platforms.

From an SEO perspective, users frequently search for terms like "iodophenyl pyrimidine uses," "CAS 2092346-44-4 supplier," and "2-methylpyrimidin-4-amine derivatives." These queries reflect the growing interest in custom synthesis and bulk availability of such compounds. Environmental and regulatory concerns have also led to searches for "green synthesis of halogenated pyrimidines," highlighting the need for sustainable production methods.

In conclusion, 6-(3-Iodophenyl)-2-methylpyrimidin-4-amine (CAS No. 2092346-44-4) stands at the intersection of cutting-edge research and industrial application. Its role in precision medicine and catalysis continues to evolve, driven by advancements in computational chemistry and automated synthesis. As the scientific community explores its full potential, this compound remains a focal point for innovation in life sciences and chemical engineering.